3-Ethanimidoyl-6-methyl-2H-pyran-2,4(3H)-dione

• CAS No.: 90005-82-6
• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 3-ethanimidoyl-6-methylpyran-2,4-dione
• InChI: InChI=1S/C8H9NO3/c1-4-3-6(10)7(5(2)9)8(11)12-4/h3,7,9H,1-2H3
• InChI Key: QOQWPVSIVMJHGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(C(=O)O1)C(=N)C

Description

3-Ethanimidoyl-6-methyl-2H-pyran-2,4(3H)-dione is a synthetic organic compound that belongs to the class of pyran derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Ethanimidoyl-6-methyl-2H-pyran-2,4(3H)-dione typically involves multi-step organic reactions. One possible route could involve the condensation of a suitable aldehyde with a malonate ester, followed by cyclization and subsequent functional group modifications. The reaction conditions may include the use of catalysts, specific solvents, and controlled temperatures to achieve the desired product.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods. This could include optimizing reaction conditions for higher yields, using continuous flow reactors, and ensuring the purity of the final product through advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

3-Ethanimidoyl-6-methyl-2H-pyran-2,4(3H)-dione can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace specific atoms or groups.

Common Reagents and Conditions

Common reagents for these reactions might include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions would vary depending on the specific transformation desired.

Major Products Formed

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield a carboxylic acid derivative, while substitution could introduce new functional groups such as halides or amines.

Scientific Research Applications

Chemistry: As a building block for synthesizing more complex molecules.

Biology: Potential use in studying biological pathways and interactions.

Medicine: Possible applications in drug development and therapeutic treatments.

Industry: Use in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Ethanimidoyl-6-methyl-2H-pyran-2,4(3H)-dione would depend on its specific application. In a biological context, it might interact with specific enzymes or receptors, influencing cellular pathways and processes. Detailed studies would be required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-Ethanimidoyl-6-methyl-2H-pyran-2,4(3H)-dione might include other pyran derivatives with different substituents. Examples could be:

• 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione
• 3-Formyl-6-methyl-2H-pyran-2,4(3H)-dione

Uniqueness

The uniqueness of this compound lies in its specific functional groups and their arrangement, which can impart distinct chemical and physical properties. This uniqueness can make it suitable for specific applications that other similar compounds might not be able to fulfill.